Cas no 183486-02-4 (9-Bromo-1,2,3,4,5,6,7,8,10-nonadeuterioanthracene)

9-Bromo-1,2,3,4,5,6,7,8,10-nonadeuterioanthracene structure
183486-02-4 structure
Product Name:9-Bromo-1,2,3,4,5,6,7,8,10-nonadeuterioanthracene
CAS No:183486-02-4
MF:C14H9Br
MW:266.1807
CID:5064015
PubChem ID:58142214
Update Time:2026-02-28

9-Bromo-1,2,3,4,5,6,7,8,10-nonadeuterioanthracene Chemical and Physical Properties

Names and Identifiers

    • 9-bromo(?H?)anthracene
    • 9-Bromo-1,2,3,4,5,6,7,8,10-nonadeuterioanthracene
    • Inchi: 1S/C14H9Br/c15-14-12-7-3-1-5-10(12)9-11-6-2-4-8-13(11)14/h1-9H/i1D,2D,3D,4D,5D,6D,7D,8D,9D
    • InChI Key: ZIRVQSRSPDUEOJ-LOIXRAQWSA-N
    • SMILES: BrC1C2=C([2H])C([2H])=C([2H])C([2H])=C2C([2H])=C2C([2H])=C([2H])C([2H])=C([2H])C2=1

Computed Properties

  • Exact Mass: 265.04525g/mol
  • Monoisotopic Mass: 265.04525g/mol
  • Isotope Atom Count: 9
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 0

9-Bromo-1,2,3,4,5,6,7,8,10-nonadeuterioanthracene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1272039-1g
9-Bromoanthracene-d9
183486-02-4 98%
1g
¥979.00 2023-11-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1272039-5g
9-Bromoanthracene-d9
183486-02-4 98%
5g
¥3874.00 2023-11-21

9-Bromo-1,2,3,4,5,6,7,8,10-nonadeuterioanthracene Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:183486-02-4)9-溴蒽-D9
Order Number:LE25903310
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:52
Price ($):discuss personally
Email:18501500038@163.com

9-Bromo-1,2,3,4,5,6,7,8,10-nonadeuterioanthracene Related Literature

Additional information on 9-Bromo-1,2,3,4,5,6,7,8,10-nonadeuterioanthracene

Professional Introduction to 9-Bromo-1,2,3,4,5,6,7,8,10-nonadeuterioanthracene (CAS No. 183486-02-4)

9-Bromo-1,2,3,4,5,6,7,8,10-nonadeuterioanthracene is a sophisticated molecular compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 183486-02-4, represents a derivative of anthracene with specific isotopic labeling and functional group modifications. The presence of bromine and deuterium atoms introduces unique chemical properties that make it a valuable tool in various scientific applications.

The structure of 9-Bromo-1,2,3,4,5,6,7,8,10-nonadeuterioanthracene consists of a tricyclic aromatic system with nine deuterium atoms incorporated at specific positions. This deliberate substitution pattern enhances the compound's stability and reactivity profile, making it particularly useful in synthetic chemistry and as a labeled probe in biochemical studies. The bromine substituent at the 9th position provides a handle for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In recent years, the demand for isotopically labeled compounds has surged due to their utility in elucidating metabolic pathways and tracking molecular interactions in living systems. The use of deuterium-labeled compounds allows researchers to study reaction mechanisms and kinetic isotope effects with high precision. For instance, studies have demonstrated that deuterium labeling can significantly alter the kinetics of enzymatic reactions without affecting the overall catalytic efficiency. This makes 9-Bromo-1,2,3,4,5,6,7,8,10-nonadeuterioanthracene an invaluable asset in drug discovery pipelines.

The pharmaceutical industry has shown particular interest in this compound due to its potential applications in the development of novel therapeutics. Anthracene derivatives have been explored for their anticancer properties for decades. By incorporating bromine and deuterium atoms into the anthracene core, researchers can fine-tune the electronic and steric properties of the molecule to improve its binding affinity to biological targets. Preliminary computational studies suggest that 9-Bromo-1,2,3,4,5,6,7,8,10-nonadeuterioanthracene may exhibit enhanced solubility and metabolic stability compared to its non-deuterated counterparts.

One of the most compelling aspects of this compound is its potential use as a building block for more complex molecular architectures. The bromine atom at the 9th position serves as an excellent nucleophilic site for introducing diverse functional groups through palladium-catalyzed cross-coupling reactions. This versatility has been exploited in the synthesis of heterocyclic compounds and polymers with tailored properties. Additionally,the deuterium atoms can be used to distinguish between different reaction pathways or to study the impact of isotopic substitution on spectroscopic properties.

Recent advances in mass spectrometry techniques have further highlighted the importance of isotopically labeled compounds like 9-Bromo-1,2,3,4,5,6,7,8,10-nonadeuterioanthracene。 These techniques allow for high-resolution analysis of complex mixtures, enabling researchers to identify and quantify trace amounts of metabolites or intermediates in biological systems。 The stability provided by deuterium labeling ensures that these compounds remain detectable over longer periods, facilitating detailed kinetic studies。

The synthesis of such highly substituted aromatic compounds presents significant challenges due to their sensitivity to side reactions and competing pathways。 However, recent developments in transition-metal catalysis have made it possible to achieve selective functionalization with high yields。 For example, palladium-catalyzed borylation followed by bromination has emerged as a powerful strategy for introducing bromine atoms at specific positions on polycyclic aromatic systems。

The broader implications of this compound extend beyond academic research。 In drug development, isotopically labeled compounds are increasingly being used in clinical trials to monitor drug metabolism and pharmacokinetics。 This approach allows for a more accurate assessment of drug efficacy and safety profiles before regulatory approval。 Furthermore, these compounds can be employed in diagnostic imaging techniques, where deuterium labeling can enhance signal-to-noise ratios and improve image resolution。

The environmental impact of using isotopically labeled compounds is also worth considering。 While deuterium is a non-radioactive isotope with minimal environmental persistence, it is important to ensure proper disposal methods are followed to prevent contamination。 Regulatory agencies have established guidelines for handling and disposing of such materials to minimize ecological risks。

In conclusion, 9-Bromo-1,2,3,4,5,6,7,8,10-nonadeuterioanthracene (CAS No. 183486-02-4) is a multifaceted compound with significant applications in synthetic chemistry、 pharmaceutical research、 and biochemical studies。 Its unique structural features—combining bromine substitution with deuterium labeling—make it an exceptionally versatile tool for researchers seeking to explore novel molecular architectures and reaction mechanisms。 As scientific understanding continues to evolve، this compound will undoubtedly play an increasingly important role in advancing our knowledge across multiple disciplines。

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:183486-02-4)9-溴蒽-D9
LE25903310
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email